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Compound of Interest

Compound Name: 1-Bromo-1-phenylpropan-2-one

Cat. No.: B1265792 Get Quote

An In-depth Technical Guide to 1-Bromo-1-
phenylpropan-2-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Bromo-1-phenylpropan-2-one,

a halogenated ketone that serves as a valuable intermediate in organic synthesis. The

document details its chemical and physical properties, outlines a detailed experimental protocol

for its synthesis via the alpha-bromination of phenylacetone, and includes relevant safety

information. A logical workflow for the synthesis is also presented visually. This guide is

intended to be a key resource for researchers and professionals in drug development and

chemical synthesis, providing the foundational information necessary for the effective and safe

use of this compound.

Chemical and Physical Properties
1-Bromo-1-phenylpropan-2-one, also known as α-bromo-α-phenylacetone, is a versatile

organic compound utilized in the synthesis of various pharmaceuticals and agrochemicals.[1]

Its chemical structure features a bromine atom attached to the carbon alpha to a carbonyl

group, making it a reactive intermediate for further chemical modifications.[1]

Table 1: Physicochemical Properties of 1-Bromo-1-phenylpropan-2-one
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Property Value Source(s)

Molecular Formula C₉H₉BrO --INVALID-LINK--

Molecular Weight 213.07 g/mol --INVALID-LINK--

Appearance
Clear light yellow to dark

yellow liquid
--INVALID-LINK--

Boiling Point 122-123 °C at 5 Torr --INVALID-LINK--

Density 1.4514 g/cm³ --INVALID-LINK--

CAS Number 23022-83-5 --INVALID-LINK--

IUPAC Name
1-bromo-1-phenylpropan-2-

one
--INVALID-LINK--

Experimental Protocol: Synthesis of 1-Bromo-1-
phenylpropan-2-one
The synthesis of 1-Bromo-1-phenylpropan-2-one is typically achieved through the alpha-

bromination of phenylacetone (also known as 1-phenyl-2-propanone). The following protocol is

a generalized procedure based on established methods for the acid-catalyzed bromination of

ketones.

Materials:

Phenylacetone (1-phenyl-2-propanone)

Bromine (Br₂)

Glacial Acetic Acid

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate
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Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Separatory funnel

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping

funnel, dissolve phenylacetone in a suitable solvent such as glacial acetic acid or diethyl

ether. Cool the solution in an ice bath with continuous stirring.

Bromination: Slowly add a stoichiometric amount of bromine, dissolved in the same solvent,

to the cooled solution via the dropping funnel. The rate of addition should be controlled to

maintain the reaction temperature and to allow for the dissipation of the evolved hydrogen

bromide gas. The disappearance of the bromine color indicates the progress of the reaction.

Quenching: Once the addition is complete and the reaction mixture has stirred for a

designated period (monitoring by TLC is recommended), the reaction is quenched. This is

typically done by pouring the reaction mixture into cold water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

a suitable organic solvent, such as diethyl ether. The organic layers are combined.

Washing: Wash the combined organic extracts sequentially with water, saturated aqueous

sodium bicarbonate solution (to neutralize any remaining acid and unreacted bromine), and

finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to yield the crude 1-Bromo-1-
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phenylpropan-2-one.

Purification (Optional): The crude product can be further purified by vacuum distillation or

column chromatography if necessary.

Safety Information
1-Bromo-1-phenylpropan-2-one is a hazardous chemical and should be handled with

appropriate safety precautions in a well-ventilated fume hood.

Table 2: GHS Hazard Statements

Hazard Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: PubChem

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, must be worn at all times.

Visualization of Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of 1-Bromo-1-
phenylpropan-2-one.
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Caption: Synthesis workflow for 1-Bromo-1-phenylpropan-2-one.

Conclusion
This technical guide provides essential information on 1-Bromo-1-phenylpropan-2-one for

researchers and professionals in the field of organic synthesis and drug development. The

compiled data on its properties, a detailed synthesis protocol, and safety precautions are

intended to facilitate its effective and safe application in a laboratory setting. The provided

workflow diagram offers a clear visual representation of the synthesis process, aiding in

experimental planning and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of 1-Bromo-1-
phenylpropan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265792#molecular-weight-and-formula-of-1-bromo-
1-phenylpropan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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